Cas no 189513-26-6 (Ginsenoside F5)
Ginsenoside F5 structure
Product Name:Ginsenoside F5
CAS No:189513-26-6
MF:C41H70O13
MW:770.986714839935
CID:1123829
Update Time:2025-04-20
Ginsenoside F5 Chemical and Physical Properties
Names and Identifiers
-
- Ginsenoside F5
- Chikusetsusaponin L8
- (3beta,6alpha,12beta)-3,6,12-Trihydroxydammar-24-en-20-yl 6-O-alpha-L-arabinofuranosyl-beta-D-glucopyranoside
-
- Inchi: 1S/C41H70O13/c1-20(2)10-9-13-41(8,54-36-33(50)31(48)30(47)25(53-36)19-51-35-32(49)29(46)24(18-42)52-35)21-11-15-39(6)28(21)22(43)16-26-38(5)14-12-27(45)37(3,4)34(38)23(44)17-40(26,39)7/h10,21-36,42-50H,9,11-19H2,1-8H3/t21-,22+,23-,24-,25+,26+,27-,28-,29-,30+,31-,32+,33+,34-,35+,36-,38+,39+,40+,41-/m0/s1
- InChI Key: KWRQPASKWCJCPI-DOGUGFTJSA-N
- SMILES: O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3[C@H](C[C@@]2(C)[C@]2(C)CC[C@H]([C@](C)(CC/C=C(\C)/C)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]4[C@@H]([C@H]([C@H](CO)O4)O)O)O3)O)O)O)[C@H]21)O)O
Computed Properties
- Exact Mass: 770.48164228 g/mol
- Monoisotopic Mass: 770.48164228 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 54
- Rotatable Bond Count: 10
- Complexity: 1360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 20
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 771.0
- XLogP3: 2.7
- Topological Polar Surface Area: 219Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.9E-4 g/L) (25 ºC),
Ginsenoside F5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-108277-1mg |
Ginsenoside F5 |
189513-26-6 | ≥98.0% | 1mg |
¥1000 | 2024-04-19 | |
| MedChemExpress | HY-108277-5mg |
Ginsenoside F5 |
189513-26-6 | ≥98.0% | 5mg |
¥2000 | 2024-04-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3165-20mg |
Ginsenoside F5 |
189513-26-6 | 98% | 20mg |
$430 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3165-10mg |
Ginsenoside F5 |
189513-26-6 | 98% | 10mg |
$260 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3165-5mg |
Ginsenoside F5 |
189513-26-6 | 98% | 5mg |
$160 | 2023-09-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G94190-20mg |
Ginsenoside F5 |
189513-26-6 | ,HPLC≥98% | 20mg |
¥2278.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1684-1 mg |
Ginsenoside F5 |
189513-26-6 | 99.78% | 1mg |
¥987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1684-5 mg |
Ginsenoside F5 |
189513-26-6 | 99.78% | 5mg |
¥2717.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1684-10 mg |
Ginsenoside F5 |
189513-26-6 | 99.78% | 10mg |
¥3987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1684-25 mg |
Ginsenoside F5 |
189513-26-6 | 99.78% | 25mg |
¥7297.00 | 2022-04-26 |
Ginsenoside F5 Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
189513-26-6 (Ginsenoside F5) Related Products
- 146503-31-3(b-D-Glucopyranoside, (3b,16b,22R)-16,22:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-)
- 87741-77-3(Notoginsenoside R4)
- 11021-14-0(Ginsenoside Rc)
- 80321-72-8(Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[α-L-Rhamnopyranosyl-(1→6)-β-D-glucopyranoside], 20-O-[β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside])
- 80321-67-1(Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[β-D-Xylopyranosyl-(1→2)-β-D-glucopyranoside], 20-O-[β-D-xylopyranosyl-(1→6)-β-D-glucopyranoside])
- 80418-25-3(Notoginsenoside R2)
- 88105-29-7(Notoginsenoside Fe)
- 80321-61-5(Dammar-24-ene-3,12,20-triol; (3β,12β,20S)-form, 3-O-[β-D-Glucopyranosyl-(1→2)-α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranoside], 20-O-β-D-glucopyranoside)
- 146445-93-4(b-D-Galactopyranoside, (3b,16b,22R)-16,22:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]- (9CI))
- 80952-71-2((20R)-Ginsenoside Rh1)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent